Cas no 1806847-49-3 (4-Bromo-5-chloro-2-(trifluoromethyl)pyrimidine)

• Product Name: 4-Bromo-5-chloro-2-(trifluoromethyl)pyrimidine
• CAS No: 1806847-49-3
• MF: C₅HBrClF₃N₂
• MW: 261.427049398422
• CID: 5463082
• Update Time: 2023-08-28

4-Bromo-5-chloro-2-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-chloro-2-(trifluoromethyl)pyrimidine
• Z2310061672
• Pyrimidine, 4-bromo-5-chloro-2-(trifluoromethyl)-

• Inchi： 1S/C5HBrClF3N2/c6-3-2(7)1-11-4(12-3)5(8,9)10/h1H
• InChI Key： LYDABIDIJFETPC-UHFFFAOYSA-N
• SMILES： BrC1=C(C=NC(C(F)(F)F)=N1)Cl

Computed Properties

• Exact Mass: 259.89637 g/mol
• Monoisotopic Mass: 259.89637 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 25.8
• Molecular Weight: 261.43